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Compound of Interest

Compound Name: 4-Phenoxyphenylboronic acid

Cat. No.: B1349309 Get Quote

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and key

application protocols for 4-phenoxyphenylboronic acid. The information is intended for

researchers, scientists, and professionals in the field of drug development who utilize this

compound in laboratory and synthesis settings.

Compound Identification and Physical Properties
4-Phenoxyphenylboronic acid is a white to off-white solid organic compound.[1][2] It is widely

used as an intermediate in organic synthesis, particularly in cross-coupling reactions to form

complex molecules.[1][3]
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Property Data

CAS Number 51067-38-0[4][5]

Molecular Formula C₁₂H₁₁BO₃[5]

Molecular Weight 214.03 g/mol [5]

Appearance White to off-white powder or solid[1][2][4]

Melting Point 141 - 145 °C (285.8 - 293 °F)[1][2][4]

Boiling Point No information available[4]

Flash Point No information available[4]

Solubility No information available

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 4-phenoxyphenylboronic acid is

classified as hazardous.[4] The primary hazards are associated with irritation to the skin, eyes,

and respiratory system.[4]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5]

Acute Toxicity, Oral (in some

reports)
4 H302: Harmful if swallowed[5]

GHS Label Elements:

Pictogram: Exclamation Mark
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Signal Word:Warning[4]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize risk. This involves using appropriate

personal protective equipment (PPE) and engineering controls.

Handling Precautions:

Avoid all contact with skin and eyes.[4]

Do not breathe dust.[4]

Ensure adequate ventilation, preferably by working in a chemical fume hood.[6]

Wash hands thoroughly after handling.[6][7]

Wear suitable protective clothing, gloves, and eye/face protection.[6]

Keep away from heat and sources of ignition.[4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed.[4][7]

Store away from incompatible materials such as strong acids and bases.[4]
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Caption: Workflow for safely handling 4-phenoxyphenylboronic acid.
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Emergency and First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.

Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, get medical attention.[4]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4]

Ingestion: Clean the mouth with water. Do NOT induce vomiting. Seek medical attention.[4]
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Caption: Decision logic for first-aid response to chemical exposure.

Experimental Protocols: Application in Suzuki-
Miyaura Coupling
4-Phenoxyphenylboronic acid is a common reagent in palladium-catalyzed Suzuki-Miyaura

coupling reactions to form carbon-carbon bonds.[1] This reaction is fundamental in synthesizing

many complex organic molecules, including pharmaceuticals.

Generalized Protocol for Suzuki-Miyaura Coupling:

Reaction Setup: To an oven-dried reaction vessel, add 4-phenoxyphenylboronic acid (1.2

equivalents), the aryl halide (1.0 equivalent), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5

mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

Inert Atmosphere: Purge the vessel with an inert gas (e.g., nitrogen or argon) for 10-15

minutes.

Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water, or

dioxane) via syringe.

Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with

vigorous stirring.

Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water or brine. Separate the organic layer.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product using column chromatography

to yield the desired biaryl compound.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Relevance in Drug Development
4-Phenoxyphenylboronic acid serves as a critical building block in the synthesis of several

pharmaceutical agents.[2] Notably, it is a key intermediate in the production of Bruton's tyrosine

kinase (BTK) inhibitors like ibrutinib and evobrutinib.[1][2][8] These drugs are used in the

treatment of certain cancers and autoimmune diseases. The use of this boronic acid allows for

the efficient construction of the core molecular scaffolds of these complex inhibitor molecules.
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Caption: Role of 4-phenoxyphenylboronic acid in synthesizing BTK inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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